N-methyl-2-morpholin-4-ylbenzamide

• IUPAC Name: N-methyl-2-morpholin-4-ylbenzamide
• InChI: InChI=1S/C12H16N2O2/c1-13-12(15)10-4-2-3-5-11(10)14-6-8-16-9-7-14/h2-5H,6-9H2,1H3,(H,13,15)
• InChI Key: UOGLRTWOCVLTTK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC=C1N2CCOCC2
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-methyl-2-morpholin-4-ylbenzamide, also known as NM-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential use in scientific research. NM-2201 belongs to the class of indole-based synthetic cannabinoids and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.

Mechanism of Action

N-methyl-2-morpholin-4-ylbenzamide binds to the CB1 and CB2 receptors in the endocannabinoid system, which leads to the activation of downstream signaling pathways. The activation of these pathways can result in a variety of physiological effects, including altered pain sensation, appetite, and mood.
Biochemical and Physiological Effects:
N-methyl-2-morpholin-4-ylbenzamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-methyl-2-morpholin-4-ylbenzamide has been shown to reduce pain sensation, increase appetite, and alter mood. Additionally, N-methyl-2-morpholin-4-ylbenzamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-morpholin-4-ylbenzamide in scientific research is its high potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of synthetic cannabinoids on the endocannabinoid system with a high degree of specificity. However, one limitation of using N-methyl-2-morpholin-4-ylbenzamide in lab experiments is its potential for abuse and dependence, which can make it difficult to obtain funding and approval for research studies.

Future Directions

There are several future directions for research involving N-methyl-2-morpholin-4-ylbenzamide. One area of interest is the potential use of N-methyl-2-morpholin-4-ylbenzamide as a therapeutic agent for the treatment of pain and inflammation. Additionally, there is interest in studying the long-term effects of synthetic cannabinoids on the endocannabinoid system and the potential for addiction and dependence. Finally, there is interest in developing new synthetic cannabinoids with improved selectivity and potency for the CB1 and CB2 receptors.

Synthesis Methods

N-methyl-2-morpholin-4-ylbenzamide can be synthesized using a variety of methods, including the use of indole-based starting materials and the addition of a morpholine ring to the benzamide moiety. The synthesis of N-methyl-2-morpholin-4-ylbenzamide is a complex process that requires a high degree of expertise and specialized equipment.

Scientific Research Applications

N-methyl-2-morpholin-4-ylbenzamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating a variety of physiological processes, including pain sensation, appetite, and mood.